Cas no 58472-44-9 (1-Propanone, 2-bromo-1-(4-fluorophenyl)-2-methyl-)

• Product Name: 1-Propanone, 2-bromo-1-(4-fluorophenyl)-2-methyl-
• CAS No: 58472-44-9
• MF: C₁₀H₁₀BrFO
• MW: 245.088205814362
• CID: 341965
• PubChem ID: 13113175
• Update Time: 2025-04-19

1-Propanone, 2-bromo-1-(4-fluorophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-bromo-1-(4-fluorophenyl)-2-methyl-
• 2-bromo-1-(4-fluorophenyl)-2-methylpropan-1-one
• ZISFVSBQBJYRDB-UHFFFAOYSA-N
• DTXSID70518748
• SCHEMBL2696027
• 58472-44-9
• 2-bromo-4'-fluoro-2-methylpropiophenone

• Inchi： 1S/C10H10BrFO/c1-10(2,11)9(13)7-3-5-8(12)6-4-7/h3-6H,1-2H3
• InChI Key： ZISFVSBQBJYRDB-UHFFFAOYSA-N
• SMILES： BrC(C)(C)C(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 243.9899
• Monoisotopic Mass: 243.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07